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Compound of Interest

Compound Name: CpODA

Cat. No.: B13437205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to CpODA Monomer
Norbornane-2-spiro-α-cyclopentanone-α'-spiro-2''-norbornane-5,5'',6,6''-tetracarboxylic

Dianhydride, commonly known as CpODA, is an alicyclic tetracarboxylic dianhydride monomer.

[1] It is a key building block in the synthesis of high-performance polymers, particularly

colorless polyimides (CPIs).[2] Unlike aromatic polyimides, which often exhibit coloration,

polymers derived from CpODA are noted for their high optical transparency and excellent

thermal stability.[2] These properties make them suitable for a range of advanced applications,

including flexible electronics, display technologies, and potentially, specialized biomedical

devices where optical clarity and durability are paramount.[3] While CpODA itself is not a

therapeutic agent, the unique characteristics of the polyimides synthesized from it are of

significant interest to materials scientists in the biomedical and pharmaceutical fields.[4]

Chemical and Physical Properties of CpODA
CpODA is a white to light-yellow crystalline powder with a complex, rigid, and non-planar

chemical structure.[5] This unique alicyclic structure is instrumental in disrupting charge-

transfer complex (CTC) formation in the resulting polyimides, which is a primary cause of

coloration in conventional aromatic polyimides.[2]

Table 1: Physicochemical Properties of CpODA Monomer
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Property Value Reference

Molecular Formula C₂₁H₂₀O₇ [6]

Molecular Weight 384.38 g/mol [5]

Appearance
White to light yellow

powder/crystal
[5]

Purity >95.0% (HPLC) [1]

Synonyms

Norbornane-2-spiro-α-

cyclopentanone-α'-spiro-2''-

norbornane-5,5'',6,6''-

tetracarboxylic Dianhydride;

Octahydro-3H,3''H-dispiro[[6]

[7]methanoisobenzofuran-5,1'-

cyclopentane-3',5''-[6]

[7]methanoisobenzofuran]-1,1''

,2',3,3''(4H,4''H)-pentaone

[1]

Synthesis of Polyimides from CpODA: A Two-Step
Polycondensation Process
Polyimides are typically synthesized from CpODA via a two-step polycondensation reaction

involving a diamine comonomer.[8] The first step is the formation of a poly(amic acid) (PAA)

precursor, followed by a cyclodehydration (imidization) step to form the final polyimide.[8]

Experimental Protocol: General Poly(amic acid)
Synthesis

In a three-necked flask equipped with a mechanical stirrer, dissolve the chosen aromatic

diamine (e.g., 4,4'-oxydianiline) in a polar aprotic solvent such as N,N-dimethylacetamide

(DMAc) at room temperature.[8]

Once the diamine is fully dissolved, add the CpODA monomer to the solution.[8]
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Continue stirring the mixture at room temperature. The viscosity of the solution will gradually

increase as the poly(amic acid) forms. The reaction progress can be monitored by measuring

the logarithmic viscosity of the PAA solution.[8]

The polymerization is typically allowed to proceed for several hours to achieve a high

molecular weight PAA.[9]

Experimental Protocol: Imidization Methods
The conversion of the poly(amic acid) to the final polyimide can be achieved through several

methods, each influencing the properties of the resulting film.

Cast the poly(amic acid) solution onto a glass substrate using a doctor blade to create a

uniform film.[8]

Heat the cast film in an oven or on a hot plate at a relatively low temperature (e.g., 80°C) for

an initial period (e.g., 2 hours) to slowly evaporate the solvent.[8]

Subsequently, heat the film at a high temperature (e.g., 350°C) for a shorter duration (e.g.,

0.5 hours) under vacuum to induce thermal cyclization to the polyimide.[8]

Immerse the glass plate in boiling water to facilitate the removal of the polyimide film.[8]

To the poly(amic acid) solution, add a mixture of a dehydrating agent (e.g., acetic anhydride)

and a catalyst (e.g., N-methylpiperidine).[8]

Heat the mixture at a moderate temperature (e.g., 70°C). A solid precipitate of the polyimide

will form.[8]

Pour the suspension into a non-solvent like methanol to wash the precipitate.[7]

Collect the solid polyimide by filtration and dry it under vacuum.[7]

The resulting polyimide powder can be redissolved in a suitable solvent (e.g., chloroform)

and cast into a film.[8]

Treat the poly(amic acid) solution with a mixture of triethylamine (TEA) and trifluoroacetic

anhydride (TFAA) and stir at room temperature for an extended period (e.g., 18 hours).[8]
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Cast the partially imidized solution onto a glass plate.[8]

Heat the plate at a low temperature (e.g., 80°C for 2 hours) followed by a higher temperature

(e.g., 200°C for 1 hour) under vacuum to complete the imidization.[8]

A flowchart illustrating the two-step synthesis of colorless polyimides from CpODA monomer.

Properties of CpODA-Based Polyimides
The polyimides derived from CpODA exhibit a compelling combination of properties, making

them attractive for high-performance applications.

Thermal Properties
CpODA-based polyimides demonstrate high thermal stability, with decomposition temperatures

often in the range of 475–501°C.[10] They also possess high glass transition temperatures

(Tg), typically exceeding 330°C.[10] The rigid and bulky structure of the CpODA monomer

contributes to these high thermal characteristics.[10]

Table 2: Thermal Properties of CpODA-Based Polyimide Films

Property Value Range Reference

5% Weight-Loss Temperature

(TGA)
475 - 501 °C [10]

Glass Transition Temperature

(Tg)
> 330 °C [10]

Coefficient of Thermal

Expansion (CTE)
17 - 57 ppm/K [10]

Optical Properties
A defining feature of CpODA-derived polyimides is their excellent optical transparency.[2] The

alicyclic nature of CpODA effectively suppresses the formation of charge-transfer complexes,

resulting in colorless films with low ultraviolet (UV) cutoff wavelengths, often shorter than 337

nm.[10]
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Table 3: Optical and Physical Properties of CpODA-Based Poly(amic acid)s

Property Value Range Reference

Logarithmic Viscosity of

Poly(amic acid)s
0.54 - 1.47 dL/g [10]

UV Cutoff Wavelength (λcut-

off)
< 337 nm [10]

Potential Applications in Biomedical and
Pharmaceutical Fields
While CpODA is not used directly in drug formulations, the resulting polyimides have properties

that are highly relevant to the biomedical and pharmaceutical industries. Polyimides, in general,

are being explored for a variety of biomedical applications due to their excellent mechanical

properties, thermal stability, and biocompatibility.[2][4]

Potential areas of application for CpODA-based colorless polyimides include:

Implantable Devices: The high thermal stability and mechanical strength could be

advantageous for implantable electronic devices or sensors where long-term stability is

crucial.

Medical Imaging and Diagnostics: The optical clarity of these polyimides could make them

suitable for components in diagnostic equipment or as transparent substrates for cell culture

and analysis.

Drug Delivery Systems: While not a direct application of CpODA, the polyimides could

potentially be functionalized or used as coatings for drug delivery devices where controlled

release and biocompatibility are required.[2]

It is important to note that while polyimides are generally considered biocompatible, any

specific formulation intended for medical use would require rigorous biocompatibility testing.[4]

Logical relationship between CpODA, its polymer properties, and potential applications.
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Conclusion
CpODA is a specialized monomer that enables the synthesis of colorless polyimides with

exceptional thermal and optical properties. For researchers and professionals in drug

development and biomedical engineering, the significance of CpODA lies in its ability to

produce high-performance polymers that can serve as advanced materials for a new

generation of medical devices and diagnostic tools. The unique combination of transparency,

thermal stability, and mechanical strength offered by CpODA-based polyimides opens up new

possibilities for innovation at the intersection of materials science and medicine. Further

research into the biocompatibility and functionalization of these polymers will be crucial in

realizing their full potential in the biomedical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to CpODA Monomer for
Advanced Material Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13437205#what-is-cpoda-monomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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